6-[3-(2-Hydroxyphenyl)propanoylamino]hexanoic acid

• IUPAC Name: 6-[3-(2-hydroxyphenyl)propanoylamino]hexanoic acid
• InChI: InChI=1S/C15H21NO4/c17-13-7-4-3-6-12(13)9-10-14(18)16-11-5-1-2-8-15(19)20/h3-4,6-7,17H,1-2,5,8-11H2,(H,16,18)(H,19,20)
• InChI Key: RUVNZYJKTPAVPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCCCCCC(=O)O)O
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[3-(2-Hydroxyphenyl)propanoylamino]hexanoic acid can be achieved through several synthetic routes. One common method involves the reaction of 2-hydroxyphenylpropanoic acid with hexanoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

6-[3-(2-Hydroxyphenyl)propanoylamino]hexanoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a carboxylic acid, while reduction of the carbonyl group can produce an alcohol .

Scientific Research Applications

6-[3-(2-Hydroxyphenyl)propanoylamino]hexanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of inflammatory diseases and as a drug delivery agent.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-[3-(2-Hydroxyphenyl)propanoylamino]hexanoic acid involves its interaction with specific molecular targets and pathways. The compound can modulate the activity of enzymes and receptors, leading to various biological effects. For example, it may inhibit the activity of pro-inflammatory enzymes, thereby reducing inflammation. Additionally, its antioxidant properties can help neutralize free radicals and protect cells from oxidative damage .

Comparison with Similar Compounds

Similar Compounds

6-Hydroxyphenylpropionylglycine: This compound is structurally similar and also belongs to the class of N-acyl-amino acids.

Zilucoplan: A cyclic peptide with a similar hydroxyphenylpropanoylamino moiety, used as a complement inhibitor.

Uniqueness

6-[3-(2-Hydroxyphenyl)propanoylamino]hexanoic acid is unique due to its specific structure, which imparts distinct chemical and biological properties. Its combination of a hydroxyphenyl group with a hexanoic acid moiety allows for versatile chemical modifications and potential therapeutic applications.